Cas no 1250827-68-9 (3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 1250827-68-9
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6033823
• PubChem ID: 62395653
• Update Time: 2025-05-21

3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• Benzenepropanoic acid, 4-fluoro-β-hydroxy-3-methyl-
• EN300-1866921
• CS-0345538
• AKOS011683006
• 1250827-68-9

• Inchi： 1S/C10H11FO3/c1-6-4-7(2-3-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： BOOWRDSMTHUTDI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(C)C=1)(O)CC(=O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 341.4±42.0 °C(Predicted)
• pka: 4.27±0.10(Predicted)

Additional information on 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid (CAS: 1250827-68-9)

3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid (CAS: 1250827-68-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the presence of a fluorine atom and a hydroxyl group, contribute to its reactivity and biological activity. Recent research has demonstrated that 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid can serve as a versatile building block in organic synthesis, enabling the creation of complex molecules with enhanced pharmacological properties. Studies have also explored its role as a modulator of specific enzymatic pathways, suggesting its potential as a lead compound for targeted therapies.

One of the most notable advancements in the study of this compound is its application in the development of small-molecule inhibitors. Researchers have successfully utilized 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid as a scaffold to design inhibitors targeting key enzymes involved in inflammatory and oncogenic processes. Preliminary results from in vitro and in vivo studies have shown promising efficacy, with reduced side effects compared to existing treatments. These findings underscore the compound's potential to address unmet medical needs in various therapeutic areas.

In addition to its therapeutic applications, recent investigations have focused on optimizing the synthesis of 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid to improve yield and purity. Advances in catalytic methods and green chemistry approaches have been employed to streamline the production process, making it more scalable and environmentally friendly. These developments are critical for facilitating further research and eventual commercialization of derivatives based on this compound.

Looking ahead, ongoing research is expected to delve deeper into the mechanistic insights of 3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid's biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these discoveries into clinical applications. As the understanding of this compound's potential continues to grow, it is poised to play a pivotal role in the next generation of drug development.